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Compound of Interest

S-Adenosyl-L-methionine disulfate
Compound Name:
tosylate

Cat. No.: B1141428

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This guide provides a comprehensive, step-by-step procedure for the safe disposal
of S-Adenosyl-L-methionine disulfate tosylate, a compound that requires careful
management due to its hazardous properties.

S-Adenosyl-L-methionine disulfate tosylate is classified as a corrosive material that can
cause severe skin burns and eye damage.[1][2] Inhalation or ingestion of the substance may
also be harmful.[1] Adherence to the following safety and disposal protocols is therefore critical.

Key Safety and Hazard Information

A summary of essential safety data for S-Adenosyl-L-methionine disulfate tosylate is
presented below. This information is compiled from various safety data sheets (SDS) and
should be consulted before handling the compound.
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Parameter Value | Information Source

CAS Number 97540-22-2 [1]12]13]

Skin Corrosion (Category 1B),

GHS Classification Serious Eye Damage [1][2]
(Category 1)
Signal Word Danger [1][2]

H314: Causes severe skin
burns and eye damage. H318:

Hazard Statements Causes serious eye damage. [1112114]
May cause respiratory

irritation.

Protective gloves, protective
clothing, eye protection (safety

_ _ glasses with side-shields or
Personal Protective Equipment

(PPE) goggles), face protection. A [31I516][7]

NIOSH (US) or EN 166 (EU)
approved respirator may be

necessary if dust is generated.

Inhalation: Move to fresh air. If
not breathing, give artificial
respiration. Skin Contact:
Immediately wash off with
soap and plenty of water. Eye
First Aid Measures Contact: Rinse cautiously with [1112][5][6]
water for several minutes.
Ingestion: Do NOT induce
vomiting. Rinse mouth with
water. In all cases, consult a

physician.

Step-by-Step Disposal Protocol
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The recommended procedure for the disposal of S-Adenosyl-L-methionine disulfate
tosylate, including waste and contaminated materials, is as follows:

» Waste Identification and Segregation:

o Identify all waste containing S-Adenosyl-L-methionine disulfate tosylate. This includes
unused product, reaction byproducts, and contaminated materials such as personal
protective equipment (PPE), spill cleanup materials, and empty containers.

o Segregate this waste from other laboratory waste streams to prevent accidental mixing
with incompatible substances.

» Containerization and Labeling:

o Place the waste in a suitable, closed, and properly labeled container.[5][6]

o The label should clearly identify the contents as "Hazardous Waste: S-Adenosyl-L-
methionine disulfate tosylate" and include the appropriate hazard pictograms (e.g.,
corrosive).

e Storage:

o Store the sealed waste container in a designated, well-ventilated, and secure area, away
from incompatible materials.[5][7]

o The storage area should be cool and dry.[5]

e Arranging for Professional Disposal:

o Itis imperative to contact a licensed professional waste disposal service for the final
disposal of this material.[1][6] Do not attempt to dispose of this chemical through standard
laboratory or municipal waste systems.

o Inform the disposal company of the nature of the waste to ensure they can handle it
appropriately.

e Approved Disposal Methods:
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o The recommended method of disposal is through a licensed chemical destruction plant.[5]

[7]

o This may involve dissolving or mixing the material with a combustible solvent and burning
it in a chemical incinerator equipped with an afterburner and flue gas scrubber.[1][5]

o Disposal of Contaminated Packaging:

o Contaminated packaging should be treated as hazardous waste and disposed of in the

same manner as the unused product.[1]

o Alternatively, packaging may be punctured to render it unusable for other purposes before
disposal in a sanitary landfill, if permitted by local regulations.[5]

Important Considerations:

e Do not discharge S-Adenosyl-L-methionine disulfate tosylate or its containers into sewer

systems, drains, or watercourses.[1][5]

» Always handle this compound in a well-ventilated area, preferably within a fume hood, to
avoid the formation and inhalation of dust and aerosols.[5][6]

 In the event of a spill, use personal protective equipment, avoid creating dust, sweep up the
material, and place it in a suitable closed container for disposal.[1][6]

Disposal Decision Workflow

The following diagram illustrates the logical workflow for the proper disposal of S-Adenosyl-L-

methionine disulfate tosylate.
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Waste Generation
(Unused product, contaminated PPE, etc.)

:

Consult Safety Data Sheet (SDS)
and Local Regulations

:
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Disposal Workflow for S-Adenosyl-L-methionine disulfate tosylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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